Cas no 2498-20-6 (TetraamylammoniumIodide)

• Product Name: TetraamylammoniumIodide
• CAS No: 2498-20-6
• MF: C₂₀H₄₄IN
• MW: 425.474538803101
• MDL: MFCD00041980
• CID: 264347
• PubChem ID: 87576817
• Update Time: 2025-07-04

TetraamylammoniumIodide Chemical and Physical Properties

Names and Identifiers

• 1-Pentanaminium,N,N,N-tripentyl-, iodide (1:1)
• Tetraamylammonium Iodide
• tetrapentylazanium,iodide
• AC1L29MK
• AC1LATTN
• ACMC-209ggb
• CTK4F4748
• EINECS 219-688-0
• tetra-n-pentylammonium iodide
• Tetra-n-pentyl-ammonium-jodid
• TetrapentaaMMoniuMiodide
• Tetrapentylammonium Iodide
• Tetrapentyl-ammonium,Jodid
• tetra-n-Amylammonium iodide
• 1-Pentanaminium, N,N,N-tripentyl-, iodide (1:1)
• tetrapentylazanium iodide
• C20H44N.I
• Tetraamylammoniumjodid
• TetraamylammoniumIodide
• 1-Pentanaminium, N,N,N-tripentyl-, iodide
• 6588AF
• 1-Pentanaminium,N,N,N-tr
• D92437
• HY-W127659
• MFCD00041980
• T1011
• CS-0185858
• AS-67346
• NS00082003
• DTXSID20883857
• tetrapentylazanium;iodide
• 1-Pentanaminium,N,N,N-tripentyl-,iodide(1:1)
• AKOS015833283
• TETRAPENTYLAMMONIUMIODIDE
• 2498-20-6
• 17A-HYDROXYPROGESTERONE3-O-*CARBOXYMETHYLOXIME
• SCHEMBL1417247
• FT-0732339
• DB-372092
• FBLZDUAOBOMSNZ-UHFFFAOYSA-M

• MDL： MFCD00041980
• Inchi： 1S/C20H44N.HI/c1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4;/h5-20H2,1-4H3;1H/q+1;/p-1
• InChI Key： FBLZDUAOBOMSNZ-UHFFFAOYSA-M
• SMILES： [I-].[N+](CCCCC)(CCCCC)(CCCCC)CCCCC
• BRN： 3917412

Computed Properties

• Exact Mass: 425.25200
• Monoisotopic Mass: 425.252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Grayish yellow or cream powder
• Melting Point: 135.0 to 138.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 7.40g/l
• PSA: 0.00000
• LogP: 3.56800
• Solubility: Soluble
• Sensitiveness: Light Sensitive

TetraamylammoniumIodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：S26;S36/37/39
• Packing Group：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on TetraamylammoniumIodide

Tetraamylammonium Iodide: A Comprehensive Overview

Tetraamylammonium Iodide, also known as N,N,N-tris(2-methylpropyl)ammonium iodide, is a quaternary ammonium salt with the CAS number 2498-20-6. This compound is widely recognized in the fields of chemistry and materials science for its unique properties and diverse applications. The molecular formula of this compound is C₁₆H₃₆N⁺I^-, and it exists as a white crystalline solid under standard conditions. Its structure consists of a central nitrogen atom bonded to three isobutyl groups and an iodide ion, making it a versatile compound with both cationic and anionic components.

The synthesis of Tetraamylammonium Iodide typically involves the reaction of triethylamine or other tertiary amines with alkyl halides in the presence of an acid catalyst. This process yields the quaternary ammonium salt, which can then be purified through various methods such as recrystallization or chromatography. The compound is highly soluble in polar solvents like water and ethanol, which contributes to its utility in various chemical processes.

One of the most notable applications of Tetraamylammonium Iodide is in the field of phase transfer catalysis. This technique leverages the ability of quaternary ammonium salts to act as catalysts in reactions involving immiscible phases, such as oil and water. The cationic nature of the ammonium ion facilitates the transfer of ions or molecules between these phases, enhancing reaction efficiency and selectivity. Recent studies have explored the use of this compound in asymmetric synthesis, where it has been shown to improve enantioselectivity in certain reactions.

In addition to its catalytic applications, Tetraamylammonium Iodide has found significant use in the pharmaceutical industry. It serves as a counterion for various drugs, stabilizing their ionic forms and improving their solubility and bioavailability. For instance, it has been employed in the formulation of antiviral agents and antibiotics, where its ability to stabilize drug molecules plays a crucial role.

The environmental impact of Tetraamylammonium Iodide has also been a subject of recent research. Studies have shown that while it is biodegradable under certain conditions, its persistence in aquatic environments can vary depending on factors such as temperature and pH levels. Efforts are ongoing to develop more sustainable synthesis methods and applications for this compound to minimize its ecological footprint.

From a structural perspective, the steric hindrance around the nitrogen atom in Tetraamylammonium Iodide contributes to its stability and resistance to hydrolysis. This property makes it suitable for use in harsh chemical environments where other ammonium salts might degrade prematurely. Furthermore, its compatibility with a wide range of organic solvents has made it a valuable tool in organic synthesis.

In conclusion, Tetraamylammonium Iodide stands out as a multifaceted compound with applications spanning catalysis, pharmaceuticals, and environmental science. Its unique chemical properties and versatility continue to drive innovation across various industries. As research into its potential uses expands, it is likely that new applications will emerge, further solidifying its importance in modern chemistry.